Cas no 67451-81-4 (3-(Morpholinomethyl)benzoic Acid)

• Product Name: 3-(Morpholinomethyl)benzoic Acid
• CAS No: 67451-81-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD05841588
• CID: 525377
• PubChem ID: 7152692
• Update Time: 2025-06-11

3-(Morpholinomethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholinomethyl)benzoic acid
• 3-(4-morpholinylmethyl)Benzoic acid
• 3-(morpholin-4-ylmethyl)benzoic acid
• 3-Morpholin-4-ylmethylbenzoic acid
• 3-[(Morpholin-4-yl)methyl]benzoic acid
• Benzoic acid, 3-(4-morpholinylmethyl)-
• 3-(Morpholinomethyl)benzoicAcid
• LZLRLAYVCUNAEX-UHFFFAOYSA-N
• SBB096139
• 3-Morpholin-4-ylmethyl-benzoic acid
• 67451-81-4
• AC-7375
• SY005944
• AKOS000104835
• CS-W021778
• AMY33269
• MFCD05841588
• DTXSID60428100
• 3-morpholin-4-ylmethylbenzoic acid, AldrichCPR
• SCHEMBL3829994
• TS-03163
• FT-0763037
• DB-001563
• 3-(Morpholinomethyl)benzoic Acid

• MDL： MFCD05841588
• Inchi： 1S/C12H15NO3/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-16-7-5-13/h1-3,8H,4-7,9H2,(H,14,15)
• InChI Key： LZLRLAYVCUNAEX-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.25
• XLogP3: -2.2
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.233
• Melting Point: No data available
• Boiling Point: 376.9°C at 760 mmHg
• Flash Point: 181.8℃
• Refractive Index: 1.58
• PSA: 49.77000
• LogP: 1.15490
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Morpholinomethyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(Morpholinomethyl)benzoic Acid

3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4) is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and material science. This compound, characterized by its morpholine and benzoic acid moieties, serves as a key intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structural features make it a valuable building block for researchers aiming to develop novel drug candidates or advanced materials.

The morpholine ring in 3-(Morpholinomethyl)benzoic Acid contributes to its solubility and bioavailability, making it a preferred choice for drug design. Recent studies highlight its role in the development of kinase inhibitors, antibacterial agents, and anti-inflammatory compounds. With the growing demand for targeted therapies and personalized medicine, this compound has become a focal point for researchers exploring small-molecule therapeutics.

In addition to its pharmaceutical applications, 3-(Morpholinomethyl)benzoic Acid is also utilized in catalysis and polymer chemistry. Its chelating properties enable it to act as a ligand in metal-catalyzed reactions, while its aromatic core facilitates the synthesis of high-performance polymers. These attributes align with the current trends in green chemistry and sustainable manufacturing, where efficiency and environmental impact are paramount.

From an SEO perspective, users frequently search for terms like "3-(Morpholinomethyl)benzoic Acid synthesis", "CAS 67451-81-4 uses", and "morpholine derivatives in drug discovery". These queries reflect the compound's relevance in both academic research and industrial applications. By addressing these topics, this article aims to provide a comprehensive overview while optimizing for search engine visibility.

The safety profile of 3-(Morpholinomethyl)benzoic Acid is another area of interest. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure laboratory safety. This aligns with the broader industry focus on responsible chemical management and regulatory compliance.

In summary, 3-(Morpholinomethyl)benzoic Acid (CAS No. 67451-81-4) is a multifunctional compound with wide-ranging applications. Its structural versatility, pharmaceutical potential, and industrial utility make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing chemical synthesis and therapeutic development.